12-Azabicyclo[9.2.1]tetradec-1(14)-en-13-one

• CAS No.: 63006-31-5
• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: 12-azabicyclo[9.2.1]tetradec-1(14)-en-13-one
• InChI: InChI=1S/C13H21NO/c15-13-11-8-6-4-2-1-3-5-7-9-12(10-11)14-13/h10,12H,1-9H2,(H,14,15)
• InChI Key: UKZMBVUJBWIGBJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCCCC2C=C(CCCC1)C(=O)N2

Description

12-Azabicyclo[921]tetradec-1(14)-en-13-one is a bicyclic compound with a unique structure that includes a nitrogen atom within its ring system

Preparation Methods

The synthesis of 12-Azabicyclo[9.2.1]tetradec-1(14)-en-13-one involves several steps. One common synthetic route includes the cyclization of appropriate precursors under specific conditions. The reaction conditions typically involve the use of catalysts and solvents to facilitate the formation of the bicyclic structure. Industrial production methods may vary, but they generally follow similar principles, optimizing the reaction conditions for large-scale production.

Chemical Reactions Analysis

12-Azabicyclo[9.2.1]tetradec-1(14)-en-13-one undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

12-Azabicyclo[9.2.1]tetradec-1(14)-en-13-one has several scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it is studied for its potential interactions with biological molecules and its effects on biological systems. In medicine, it is investigated for its potential therapeutic properties, including its ability to interact with specific molecular targets.

Mechanism of Action

The mechanism of action of 12-Azabicyclo[9.2.1]tetradec-1(14)-en-13-one involves its interaction with specific molecular targets. These interactions can lead to various biological effects, depending on the pathways involved. The exact mechanism may vary depending on the specific application and the biological system being studied.

Comparison with Similar Compounds

12-Azabicyclo[9.2.1]tetradec-1(14)-en-13-one can be compared with other similar bicyclic compounds, such as 12-Benzyl-12-azabicyclo[9.2.1]tetradeca-1(13),11(14)-diene-2-one and 12-Benzyl-2-ethyl-12-azabicyclo[9.2.1]tetradeca-1(13),11(14)-diene These compounds share a similar core structure but differ in their substituents, which can lead to different chemical and biological properties The uniqueness of 12-Azabicyclo[92